Cas no 370571-21-4 (2-Pyridinamine, 6-chloro-N-2-pyridinyl-)

• Product Name: 2-Pyridinamine, 6-chloro-N-2-pyridinyl-
• CAS No: 370571-21-4
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD14702698
• CID: 5225701
• Update Time: 2025-05-18

2-Pyridinamine, 6-chloro-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-chloro-N-2-pyridinyl-
• (6-Chloro-pyridin-2-yl)-pyridin-2-yl-amine

• MDL： MFCD14702698
• Inchi： 1S/C10H8ClN3/c11-8-4-3-6-10(13-8)14-9-5-1-2-7-12-9/h1-7H,(H,12,13,14)
• InChI Key： USOKLQGQEUGIGO-UHFFFAOYSA-N
• SMILES： C1(NC2=NC=CC=C2)=NC(Cl)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Pyridinamine, 6-chloro-N-2-pyridinyl-

Introduction to 2-Pyridinamine, 6-chloro-N-2-pyridinyl- (CAS No. 370571-21-4)

2-Pyridinamine, 6-chloro-N-2-pyridinyl-, identified by its Chemical Abstracts Service (CAS) number 370571-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The structural features of 2-Pyridinamine, 6-chloro-N-2-pyridinyl- include a pyridine ring substituted with an amine group at the 2-position and a chloro group at the 6-position, along with an N-(2-pyridinyl) moiety. These structural attributes contribute to its unique chemical properties and potential biological functions.

The synthesis and characterization of 2-Pyridinamine, 6-chloro-N-2-pyridinyl- involve advanced organic chemistry techniques, including multi-step functional group transformations and precise regioselective modifications. The presence of the chloro group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged these properties to develop novel pharmacophores targeting various therapeutic areas.

In recent years, 2-Pyridinamine, 6-chloro-N-2-pyridinyl- has been explored for its potential in drug discovery, particularly in the development of small-molecule inhibitors. Its pyridine core is a common scaffold in many bioactive compounds, and modifications at specific positions can fine-tune its interactions with biological targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases.

The pharmaceutical industry has been particularly interested in harnessing the structural versatility of 2-Pyridinamine, 6-chloro-N-2-pyridinyl- for the development of next-generation therapeutics. Researchers have employed computational modeling and high-throughput screening to identify promising analogs with enhanced efficacy and reduced toxicity. These efforts have led to several preclinical candidates that are currently undergoing further investigation.

Beyond pharmaceutical applications, 2-Pyridinamine, 6-chloro-N-2-pyridinyl- also finds utility in agrochemical research. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to interact with biological pathways in pests and pathogens. This dual functionality makes it a compelling candidate for integrated pest management strategies.

The chemical stability and solubility profile of 2-Pyridinamine, 6-chloro-N-2-pyridinyl- are critical factors influencing its practical applications. Advances in synthetic methodologies have enabled the production of high-purity forms of this compound, facilitating its use in sensitive biochemical assays and industrial processes. Additionally, modifications to its structure have been optimized to improve pharmacokinetic properties such as bioavailability and metabolic stability.

In conclusion, 2-Pyridinamine, 6-chloro-N-2-pyridinyl- (CAS No. 370571-21-4) represents a significant advancement in the realm of heterocyclic chemistry. Its unique structural features and versatile reactivity make it a valuable building block for developing innovative drugs and agrochemicals. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is likely to grow.